Cas no 52131-48-3 (ACETIC ACID, (2-QUINOLINYLTHIO)-, ETHYL ESTER)
52131-48-3 structure
Product Name:ACETIC ACID, (2-QUINOLINYLTHIO)-, ETHYL ESTER
CAS No:52131-48-3
MF:C13H13NO2S
MW:247.3128221035
CID:3347231
PubChem ID:737004
Update Time:2025-04-21
ACETIC ACID, (2-QUINOLINYLTHIO)-, ETHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- ACETIC ACID, (2-QUINOLINYLTHIO)-, ETHYL ESTER
- ethyl 2-quinolin-2-ylsulfanylacetate
- Acetic acid, 2-(2-quinolinylthio)-, ethyl ester
- STK841241
- Z19647373
- ethyl (quinolin-2-ylsulfanyl)acetate
- AKOS000521129
- ethyl 2-quinolin-2-ylsulfanylethanoate
- DTXSID301331623
- ethyl 2-(quinolin-2-ylsulfanyl)acetate
- 2-(2-quinolinylthio)acetic acid ethyl ester
- cid_737004
- SR-01000401822
- 52131-48-3
- CCG-48610
- 2-(2-quinolylthio)acetic acid ethyl ester
- CHEMBL1541815
- BDBM114376
- HMS1414H13
- SR-01000401822-2
- SMR000283235
- HMS2718D24
- SR-01000401822-1
- AB00076753-01
- MLS000689202
- CBDivE_011458
- IFLab1_000871
-
- Inchi: 1S/C13H13NO2S/c1-2-16-13(15)9-17-12-8-7-10-5-3-4-6-11(10)14-12/h3-8H,2,9H2,1H3
- InChI Key: AIHOCXBKNMJTLF-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)CSC1C=CC2C(N=1)=CC=CC=2
Computed Properties
- Exact Mass: 247.06669983Da
- Monoisotopic Mass: 247.06669983Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 64.5Ų
ACETIC ACID, (2-QUINOLINYLTHIO)-, ETHYL ESTER Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
52131-48-3 (ACETIC ACID, (2-QUINOLINYLTHIO)-, ETHYL ESTER) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk